Cas no 2171437-17-3 ((2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171437-17-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6204019
• PubChem ID: 165814893
• Update Time: 2025-07-10

(2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2171437-17-3
• (2S)-3-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1492171

• Inchi： 1S/C26H30N2O5/c1-16(10-13-24(29)28-23(25(30)31)14-17-11-12-17)27-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,23-/m0/s1
• InChI Key： CUSLQJWEVLVSGS-KESSSICBSA-N
• SMILES： OC([C@H](CC1CC1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171437-17-3)

Compound with the CAS number 2171437-17-3 and the product name (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amide and a cyclopropyl moiety, makes it a versatile candidate for further exploration in synthetic chemistry and biological studies.

The molecular framework of this compound is notable for its complex stereochemistry. The (2S) configuration at the second carbon atom introduces a specific spatial arrangement that can influence its interactions with biological targets. This aspect is particularly crucial in the design of enantiomerically pure drugs, where the stereochemical properties often dictate efficacy and safety profiles. The amide group, located at the third carbon position, not only contributes to the compound's solubility but also serves as a potential site for further derivatization, enabling the creation of more complex derivatives with tailored properties.

The cyclopropyl substituent at the third carbon adds an additional layer of complexity to the molecule. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid a promising candidate for further investigation in the development of novel therapeutics. The incorporation of such structural elements can lead to compounds with improved pharmacokinetic profiles, which is a critical consideration in modern drug design.

The product name itself provides valuable insights into the compound's structure and potential applications. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group suggests that this compound may be used as an intermediate in the synthesis of more complex molecules. Fluorenylmethoxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis, indicating that this compound could be utilized in peptidomimetic drug development. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacological properties such as enhanced stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. The complex structure of (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid makes it an ideal candidate for such computational studies. By leveraging machine learning algorithms and molecular docking techniques, researchers can identify potential binding interactions with target proteins and enzymes. This approach not only accelerates the drug discovery process but also helps in optimizing lead compounds for better efficacy and reduced side effects.

The role of this compound in medicinal chemistry extends beyond its potential use as an intermediate or building block. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing inhibitors targeting specific biological pathways. For instance, the amide group can interact with nucleophilic residues in enzymes, potentially modulating their activity. This property is particularly relevant in the development of drugs designed to inhibit proteases, which are involved in various pathological processes such as inflammation and cancer.

In conclusion, (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups and stereochemical configurations, makes it a versatile candidate for further exploration in drug development and medicinal chemistry. The compound's potential applications in peptidomimetic drug design, enzyme inhibition, and computational studies highlight its importance as a tool for advancing therapeutic interventions.